Cas no 159691-43-7 (Benzoic acid,4-(2-formylbutyl)-, ethyl ester)
159691-43-7 structure
Product Name:Benzoic acid,4-(2-formylbutyl)-, ethyl ester
CAS No:159691-43-7
MF:C14H18O3
MW:234.290924549103
CID:109305
PubChem ID:45116534
Update Time:2025-04-18
Benzoic acid,4-(2-formylbutyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(2-formylbutyl)-, ethyl ester
- Benzoic acid, 4-(2-formylbutyl)-, ethyl ester (9CI)
- 159691-43-7
- ethyl 4-(2-formylbutyl)benzoate
- DTXSID701303311
-
- Inchi: 1S/C14H18O3/c1-3-11(10-15)9-12-5-7-13(8-6-12)14(16)17-4-2/h5-8,10-11H,3-4,9H2,1-2H3
- InChI Key: IMPTZNPZCVOIPX-UHFFFAOYSA-N
- SMILES: O=CC(CC)CC1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 234.12564
- Monoisotopic Mass: 234.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 2.8
Experimental Properties
- PSA: 43.37
Benzoic acid,4-(2-formylbutyl)-, ethyl ester Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
159691-43-7 (Benzoic acid,4-(2-formylbutyl)-, ethyl ester) Related Products
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